1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene
Overview
Description
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene, also known as 1-bromo-3,5-difluoro-2-methoxybenzene, is a halogenated aromatic compound with the molecular formula C7H6BrF2O. It is an important intermediate in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. This compound is also known for its use in the synthesis of polymers, surfactants, and other materials.
Scientific Research Applications
Synthesis of Block Copolymers
“1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene” can be used in the synthesis of block copolymers. For instance, it can be used as a bifunctional initiator in the reversible addition-fragmentation chain transfer (RAFT) polymerization of styrene . The resulting block copolymers have a wide range of applications in materials science, including the creation of advanced materials with unique properties .
Alkylating Agent
This compound can serve as an alkylating agent. Alkylating agents are widely used in organic synthesis to introduce alkyl groups into molecules, which can significantly alter their properties and reactivity. This makes them valuable tools in the synthesis of a wide range of organic compounds.
Reagent for the Synthesis of Cyclopropanes
“1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene” can be used as a reagent for the synthesis of cyclopropanes. Cyclopropanes are three-membered carbon rings that are used in the synthesis of a wide range of organic compounds, including pharmaceuticals and materials.
Catalyst for Various Reactions
This compound can also act as a catalyst for various reactions. Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier for the reaction to occur, and they are widely used in both research and industrial settings.
Synthesis of Pyrene Derivatives
“1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene” can potentially be used in the synthesis of pyrene derivatives . Pyrene is a polycyclic aromatic hydrocarbon with a wide range of applications in materials science and synthetic chemistry .
Environmental Studies
Brominated derivatives of aromatic compounds, such as “1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene”, can be important in environmental studies . They can be used to study the behavior and fate of these types of compounds in the environment .
Mechanism of Action
Target of Action
Brominated compounds like this one are often used in the development of novel anticancer drugs . They can engage challenging drug targets such as protein-protein interactions .
Mode of Action
For instance, they can undergo free radical reactions . In such reactions, a bromine atom is lost, leaving behind a radical that can interact with other molecules .
Biochemical Pathways
Brominated compounds can potentially affect a wide range of biochemical pathways, depending on their specific targets and mode of action .
Pharmacokinetics
It’s worth noting that compounds in a similar study were found to be metabolically robust, demonstrating a remnant of >98% after 30 minutes in the presence of human, rat, and mouse liver microsomes .
Result of Action
Given its potential use in the development of anticancer drugs, it may induce cell death or inhibit cell proliferation in cancer cells .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with its targets . .
properties
IUPAC Name |
1-(bromomethyl)-3,5-difluoro-2-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF2O/c1-12-8-5(4-9)2-6(10)3-7(8)11/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLYRQPGSEJMVIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1F)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90590647 |
Source
|
| Record name | 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90590647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene | |
CAS RN |
886500-63-6 |
Source
|
| Record name | 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886500-63-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Bromomethyl)-3,5-difluoro-2-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90590647 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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